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Compound of Interest

Compound Name: CHMFL-BMX-078

Cat. No.: B15544527 Get Quote

Introduction

CHMFL-BMX-078 is a potent and selective type II irreversible inhibitor of Bone Marrow Kinase

on the X chromosome (BMX), a non-receptor tyrosine kinase.[1][2][3] It functions by forming a

covalent bond with the cysteine 496 residue within the kinase's ATP binding site.[2] Due to its

high selectivity, it serves as a valuable pharmacological tool for investigating BMX-mediated

signaling pathways, which are implicated in cell motility, adhesion, proliferation, and

tumorigenicity.[2][4] This document provides a detailed protocol for the preparation of CHMFL-
BMX-078 stock solutions in Dimethyl Sulfoxide (DMSO) for in vitro research applications.

Physicochemical Properties and Storage

A summary of the key quantitative data for CHMFL-BMX-078 is presented in the table below.

Note that solubility can be variable, and the provided data represents values reported across

different suppliers. It is recommended to use freshly opened, anhydrous DMSO for the best

results, as hygroscopic DMSO can negatively impact solubility.[2]
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Property Value

Molecular Weight
625.67 g/mol [2] (values may range from 625.67

to 625.7 g/mol [2][4][5][6])

Appearance Solid, off-white to yellow powder[2][4]

Purity
≥90% to >98% (refer to the Certificate of

Analysis for the specific batch)[1][4][5]

Solubility in DMSO

≥30 mg/mL (approximately 48 mM)[2][7]. Some

sources report 10 mM.[1] Sonication is

recommended to aid dissolution.[7]

Storage of Solid -20°C for up to 3 years; 4°C for up to 2 years.[2]

Storage of DMSO Stock

-80°C for up to 2 years; -20°C for up to 1 year.

[2] It is advisable to use the solution promptly

after preparation.[8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CHMFL-BMX-078 in

DMSO. This concentration is a common starting point for many in vitro assays.

Materials

CHMFL-BMX-078 solid powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure

Acclimatization: Before opening, allow the vial of CHMFL-BMX-078 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of CHMFL-BMX-078 powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 0.626 mg of the compound (see calculation below).

Calculation: Use the following formula to determine the required mass of CHMFL-BMX-078
for your desired stock concentration and volume:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x 625.67 g/mol / 1000 = 0.626

mg

Solubilization: Add the calculated volume of sterile DMSO to the tube containing the CHMFL-
BMX-078 powder.

Mixing: Tightly cap the tube and vortex thoroughly for several minutes until the solid is

completely dissolved. If dissolution is slow, brief sonication in a water bath can be applied to

facilitate the process.[7] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes in sterile tubes. Store the aliquots at

-20°C or -80°C.[2]

Workflow for Preparing CHMFL-BMX-078 Stock Solution
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Caption: Workflow for preparing CHMFL-BMX-078 stock solution in DMSO.
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Caption: Inhibition of the BMX signaling pathway by CHMFL-BMX-078.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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